Cas no 1643563-39-6 (4-Bromo-[5-methyl-2-(N-methylpiperazin-1-yl)-d14]- thiazole)

• Product Name: 4-Bromo-[5-methyl-2-(N-methylpiperazin-1-yl)-d14]- thiazole
• CAS No: 1643563-39-6
• MF: C₉H₁₄BrN₃S
• MW: 290.282823085785
• CID: 6810660
• PubChem ID: 133553941
• Update Time: 2025-03-06

4-Bromo-[5-methyl-2-(N-methylpiperazin-1-yl)-d14]- thiazole Chemical and Physical Properties

Names and Identifiers

• 1643563-39-6
• 4-Bromo-[5-methyl-2-(N-methylpiperazin-1-yl)-d14]- thiazole
• CS-19984

• Inchi： 1S/C9H14BrN3S/c1-7-8(10)11-9(14-7)13-5-3-12(2)4-6-13/h3-6H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2
• InChI Key： VGUAWTWDOSJIAH-ZLKPZJALSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])SC(=N1)N1C([2H])([2H])C([2H])([2H])N(C([2H])([2H])[2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 289.09706Da
• Monoisotopic Mass: 289.09706Da
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų